BENGHE Foundational & Exploratory

Check Availability & Pricing

Disperse Yellow 49 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943

An In-depth Technical Guide to Disperse Yellow
49

Disperse Yellow 49 is a synthetic organic compound classified as a methine dye.[1] It is
primarily utilized as a disperse dye in the textile industry for imparting a bright, greenish-yellow
hue to synthetic fibers.[1][2] Its low water solubility makes it suitable for the dyeing of
hydrophobic fibers such as polyester, nylon, diacetate, and triacetate.[2][3] This technical guide
provides a comprehensive overview of the chemical structure, properties, synthesis, and
analysis of Disperse Yellow 49, intended for researchers, scientists, and professionals in drug
development and related fields.

Chemical Structure and Identification

Disperse Yellow 49 is chemically known as 2-[4-(dicyanomethyl)-N-ethyl-3-methylanilino]ethyl
N-phenylcarbamate.[2] Its structure features a central N-alkylaniline core, substituted with a
dicyanomethyl group and an ethyl N-phenylcarbamate side chain.

Table 1: Chemical Identifiers for Disperse Yellow 49
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Identifier Value

CAS Number 54824-37-2[1]

Molecular Formula C21H22N402[1]

Molecular Weight 362.43 g/mol [1]
2-[4-(dicyanomethyl)-N-ethyl-3-

IUPAC Name 14 y ) Y Y
methylanilino]ethyl N-phenylcarbamate[2]
C.l. Disperse Yellow 49, Artisil Brilliant Yellow

Synonyms

6GFL, Foron Brilliant Yellow SE 6GFL[2][3]

Physicochemical Properties

Disperse Yellow 49 exists as a yellow to light brown powder at room temperature.[1][4] It
exhibits poor solubility in water but is soluble in various organic solvents, including acetone and
ethanol, and slightly soluble in dimethyl sulfoxide (DMSQO) and methanol.[4][5]

Table 2: Physical and Chemical Properties of Disperse Yellow 49

Property Value

Appearance Yellow to Light Brown Powder[1][4]

Boiling Point 531.9 £ 50.0 °C at 760 mmHg (Predicted)[2]
Flash Point 275.5 £ 30.1 °C (Predicted)[2]

Density 1.2 + 0.1 g/cm3 (Predicted)[2]

Soluble in acetone and ethanol; Slightly soluble

Solubilit
Y in DMSO and methanol[4][5]

Chemical Stabilit Decomposes under high temperature and
emical Stabili
Y alkaline conditions[1]

lon Sensitivit Color may be affected by the presence of
on Sensitivi
Y copper and iron ions[1]
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Synthesis of Disperse Yellow 49

The synthesis of Disperse Yellow 49 is achieved through multi-step organic reactions. While
specific industrial synthesis protocols are proprietary, a plausible synthetic pathway can be
deduced from its chemical structure. The process likely involves the formation of an N-
alkylaniline intermediate, followed by the introduction of the dicyanomethyl group, and finally,

the formation of the carbamate linkage.

A potential synthetic route is outlined below:

Click to download full resolution via product page
Deduced Synthetic Pathway for Disperse Yellow 49.

Experimental Protocols
Dyeing of Polyester Fabric (Carrier Method)

This protocol describes a laboratory-scale procedure for dyeing polyester fabric with Disperse

Yellow 49 using a carrier.

o Preparation of the Dyebath:
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o Prepare a stock solution of Disperse Yellow 49 by pasting a known amount of the dye
with a dispersing agent and then diluting with deionized water.

o The dyebath is prepared to a specific liquor ratio (e.g., 1:40) and contains the dye
dispersion, a carrier (e.g., methylnaphthalene), and an acid to maintain a pH of
approximately 3-5.[1]

e Dyeing Procedure:

[¢]

Introduce a pre-wetted polyester fabric sample into the dyebath at room temperature.

[¢]

Gradually raise the temperature of the dyebath to 100 °C over 30-45 minutes.[1]

Maintain the temperature at 100 °C for 60-90 minutes with continuous agitation.[1]

[e]

o

After dyeing, cool the dyebath and remove the fabric sample.
o Aftertreatment:
o Rinse the dyed fabric thoroughly with cold water.

o Perform a reduction clearing treatment with a solution of sodium hydrosulfite and sodium
hydroxide to remove unfixed surface dye.

o Wash the fabric with a non-ionic detergent and then rinse with water.

o Finally, dry the dyed fabric.

Analysis by High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS)

This method is suitable for the identification and quantification of Disperse Yellow 49 in textile

samples.
o Sample Preparation:[6]

o Weigh 1 gram of the textile sample and cut it into small pieces.
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[e]

Extract the dye using 20 mL of methanol in an ultrasonic bath at 50 °C for 30 minutes.

o

Centrifuge the extract at 10,000 rpm for 10 minutes.

[¢]

Filter the supernatant through a 0.22 um PTFE filter.

[¢]

Evaporate the filtrate to dryness and reconstitute the residue in a known volume of a
water/methanol mixture (e.g., 95:5 v/v).[6]

e Instrumentation and Conditions:[6][7]
o HPLC System: A high-performance liquid chromatograph.

o Column: A reverse-phase column, such as a ZORBAX XDB-C8 (50 mm x 2.1 mm, 1.8 um)
or a Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 um).[6][7]

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 5 mM
ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[7]

o Mass Spectrometer: A triple quadrupole or time-of-flight mass spectrometer equipped with
an electrospray ionization (ESI) source.

o lonization Mode: Positive ion mode is typically used.

o Data Acquisition: Multiple Reaction Monitoring (MRM) for quantification or full scan for
identification.

Table 3: Example HPLC Gradient Elution Program

% Mobile Phase A (5 mM % Mobile Ph B
6 Mobile Phase

Time (min) Ammonium Acetate in .
(Acetonitrile)
Water)
0 60 40
6 40 60
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This is an exemplary gradient and may require optimization based on the specific instrument
and column used.

Applications

The primary application of Disperse Yellow 49 is in the dyeing of polyester fibers, where it
exhibits good fastness properties, particularly lightfastness.[2] It is suitable for both hot melt
dyeing (at optimal temperatures of 195-200 °C) and carrier dyeing methods (at 100 °C).[1][8] It
can also be used for the direct printing of polyester, nylon, and acetate fabrics.[8] When dyeing
polyester-cotton blends, it does not stain the cotton component.[2] Beyond textiles, it has found
use in coloring inks, paints, plastics, and rubber.[S] Some research also indicates its use as a
model compound for studying the properties of azo dyes and their environmental interactions.
[2] Furthermore, it has been investigated for potential applications in the development of new
materials like polymers and nanomaterials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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